Cas no 4661-46-5 (Benzenediazonium, 2-carboxy-, chloride)
4661-46-5 structure
Product Name:Benzenediazonium, 2-carboxy-, chloride
CAS No:4661-46-5
MF:C7H5ClN2O2
MW:184.579800367355
CID:1522578
PubChem ID:10932119
Update Time:2025-04-21
Benzenediazonium, 2-carboxy-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenediazonium, 2-carboxy-, chloride
- 2-carboxybenzenediazonium,chloride
- DTXSID40448760
- 4661-46-5
- o-carboxybenzenediazonium chloride
-
- Inchi: 1S/C7H4N2O2.ClH/c8-9-6-4-2-1-3-5(6)7(10)11;/h1-4H;1H
- InChI Key: YUBVOYPQDQDAOC-UHFFFAOYSA-N
- SMILES: [Cl-].OC(C1C=CC=CC=1[N+]#N)=O
Computed Properties
- Exact Mass: 178.9649
- Monoisotopic Mass: 184.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 65.12
Benzenediazonium, 2-carboxy-, chloride Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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